Cas no 108550-47-6 (2-Azetidinecarboxylicacid, 1-methoxy-4-oxo-, methyl ester, (R)- (9CI))

• Product Name: 2-Azetidinecarboxylicacid, 1-methoxy-4-oxo-, methyl ester, (R)- (9CI)
• CAS No: 108550-47-6
• MF: C₆H₉NO₄
• MW: 159.139961957932
• CID: 128058
• PubChem ID: 45090338
• Update Time: 2025-04-18

2-Azetidinecarboxylicacid, 1-methoxy-4-oxo-, methyl ester, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxylicacid, 1-methoxy-4-oxo-, methyl ester, (R)- (9CI)
• 108550-47-6
• methyl (2R)-1-methoxy-4-oxoazetidine-2-carboxylate
• 2-Azetidinecarboxylicacid,1-methoxy-4-oxo-,methylester,(R)-(9CI)
• (R)-Methyl 1-methoxy-4-oxoazetidine-2-carboxylate

• Inchi： 1S/C6H9NO4/c1-10-6(9)4-3-5(8)7(4)11-2/h4H,3H2,1-2H3/t4-/m1/s1
• InChI Key： RJNMIFYAMICNJE-SCSAIBSYSA-N
• SMILES： O(C)N1C(C[C@@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 159.05300
• Monoisotopic Mass: 159.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: -0.6

Experimental Properties

• PSA: 55.84000
• LogP: -0.74040